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Compound of Interest

Compound Name: 10-Hydroxyscandine

Cat. No.: B1155811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Hydroxyscandine is a naturally occurring alkaloid isolated from the stem bark of Melodinus

tenuicaudatus.[1] While research on the specific biological activities of 10-Hydroxyscandine is

limited, other alkaloids from the Melodinus genus have demonstrated cytotoxic effects against

various cancer cell lines.[2][3] These findings suggest that 10-Hydroxyscandine may possess

therapeutic potential, warranting further investigation.

These application notes provide a framework for the initial screening of 10-Hydroxyscandine
for potential anti-inflammatory and cytotoxic activities. The following protocols and hypothetical

data serve as a guide for researchers to design and execute preclinical studies to evaluate the

therapeutic promise of this compound.
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Characteristic Value

IUPAC Name

methyl (1S,10R,12S,19S)-12-ethenyl-4-hydroxy-

9-oxo-8,16-

diazapentacyclo[10.6.1.01,10.02,7.016,19]nona

deca-2(7),3,5,13-tetraene-10-carboxylate

Molecular Formula C₂₁H₂₂N₂O₄

Molecular Weight 366.417 g/mol

CAS Number 119188-47-5

Appearance Powder

Purity >95% (as specified by supplier)

Solubility Soluble in DMSO, Methanol

Hypothetical Screening Cascade for 10-
Hydroxyscandine
A tiered screening approach is proposed to efficiently evaluate the potential therapeutic

activities of 10-Hydroxyscandine. This cascade begins with broad in vitro cytotoxicity

screening, followed by more focused anti-inflammatory assays if promising activity is observed.
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Tier 1: In Vitro Cytotoxicity Screening

Tier 2: Anti-Inflammatory Activity Screening

Prepare Stock Solution of 10-Hydroxyscandine in DMSO

Select Panel of Human Cancer Cell Lines
(e.g., MCF-7, A549, HCT116, HeLa)

Perform MTT or CellTiter-Glo Assay
(72-hour incubation)

Determine IC50 Values

Select Relevant Cell Line
(e.g., RAW 264.7 macrophages)

If cytotoxic at high
concentrations, proceed

to anti-inflammatory assays
at non-toxic doses.

Induce Inflammatory Response
(e.g., with Lipopolysaccharide - LPS)

Treat with 10-Hydroxyscandine

Measure Nitric Oxide (NO) Production
(Griess Assay)

Measure Pro-inflammatory Cytokine Levels
(e.g., TNF-α, IL-6) via ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

